Heteroaromatic compounds
Heteroaromatic compounds are a class of organic compounds that contain at least one heteroatom within an aromatic ring system. Common heteroatoms found in these structures include nitrogen (N), oxygen (O), sulfur (S), and phosphorus (P). These compounds play crucial roles in various applications due to their unique chemical properties.
Aromaticity in heterocycles is characterized by the delocalization of electrons, resulting in increased stability compared to non-aromatic analogs. This feature makes heteroaromatic compounds highly reactive towards electrophilic aromatic substitution reactions, which are widely utilized in both industrial and academic settings for the synthesis of pharmaceuticals, agrochemicals, dyes, and other functional materials.
The versatility of these compounds arises from their diverse structural configurations and the presence of electron-withdrawing or donating substituents that can modulate reactivity and physical properties. Examples include pyridine, furan, thiophene, imidazole, oxazole, thiazole, and indole, each offering distinct characteristics for specific applications in chemistry and beyond.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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1-thiophen-2-ylpropan-2-one | 15022-18-1 | C7H8OS |
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tert-butyl N-(3S)-3-hydroxy-3-(thiophen-2-yl)propyl-N-methylcarbamate | 1436390-88-3 | C13H21NO3S |
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2-(thiophen-3-yl)prop-2-enoic acid | 2228705-40-4 | C7H6O2S |
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3,4-bis(bromomethyl)thiophene | 38447-31-3 | C6H6SBr2 |
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Furan,2,2'-methylenebis- | 1197-40-6 | C9H8O2 |
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2-(furan-2-yl)propanoic acid | 24954-09-4 | C7H8O3 |
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5-(t-Butyldimethylsilyloxymethyl)thiophen-3-boronic acid | 2122282-85-1 | C11H21BO3SSi |
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2-Methyl-1-thiophen-3-yl-propan-2-ol | 799773-82-3 | C8H12OS |
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Ethanethioamide,2-[(2-furanylmethyl)sulfonyl]- | 175202-41-2 | C7H9NO3S2 |
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2-(3-methylfuran-2-yl)acetic acid | 139422-31-4 | C7H8O3 |
Related Literature
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Chuan Liu,Takeo Minari,Yun Li,Akichika Kumatani,Michael V. Lee,Si Hui Athena Pan,Kazuo Takimiya,Kazuhito Tsukagoshi J. Mater. Chem., 2012,22, 8462-8469
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Henning Weiss,Hailong Li,Oleg Konovalov,Sven Festersen,Uta Rütt Phys. Chem. Chem. Phys., 2018,20, 24494-24495
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Xiaoyu Zheng,Honglin Quan,Xiaoxin Li,Hai He,Qinglan Ye,Xuetang Xu,Fan Wang Nanoscale, 2016,8, 17055-17063
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Jing Gao,Mingxing Tong,Zhengyang Xing,Qiuyang Jin,Junxi Zhou,Lihui Chen,Haolan Xu,Guohua Li Chem. Commun., 2020,56, 7305-7308
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Junhua Chen,Jiafeng Pan,Shu Chen Chem. Commun., 2017,53, 10224-10227
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